molecular formula C10H11NO2 B12284017 (5-methyl-1H-indol-2-yl)methanediol

(5-methyl-1H-indol-2-yl)methanediol

Cat. No.: B12284017
M. Wt: 177.20 g/mol
InChI Key: WSVQICMQLPKBRQ-UHFFFAOYSA-N
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Description

(5-Methyl-1H-indol-2-yl)methanediol is a geminal diol derivative of indole, featuring two hydroxyl groups (-OH) attached to a single carbon atom (geminal configuration) bound to a 5-methylindole scaffold. Indole derivatives are widely studied for their biological and chemical significance, particularly in pharmaceuticals and organic synthesis. The methanediol moiety (CH₂(OH)₂) is notable for its instability in aqueous environments due to dehydration tendencies but gains stability when integrated into aromatic systems like indole .

Properties

Molecular Formula

C10H11NO2

Molecular Weight

177.20 g/mol

IUPAC Name

(5-methyl-1H-indol-2-yl)methanediol

InChI

InChI=1S/C10H11NO2/c1-6-2-3-8-7(4-6)5-9(11-8)10(12)13/h2-5,10-13H,1H3

InChI Key

WSVQICMQLPKBRQ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=C1)NC(=C2)C(O)O

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogues and Functional Group Variations

Table 1: Structural Comparison of (5-Methyl-1H-indol-2-yl)methanediol and Related Compounds
Compound Functional Group(s) Molecular Weight (g/mol) Stability Key Applications References
(5-Methyl-1H-indol-2-yl)methanediol Geminal diol (CH₂(OH)₂) on indole ~178* Moderate (indole stabilizes diol) Potential pharmaceutical uses
Methanediol (CH₂(OH)₂) Geminal diol 48 Low (prone to dehydration) Atmospheric chemistry, H₂ production
(5-Methoxy-1H-indol-1-yl)(5-methoxy-1H-indol-2-yl)methanone Ketone (C=O) between indole rings Higher (exact N/A) High Melatonin receptor ligand studies
5-Chloro-2-phenyl-1H-indole Chloro, phenyl substituents ~217 High Synthetic intermediate
5-Benzyloxy-1H-indole-2-carboxylic acid Benzyl ether, carboxylic acid ~297 Moderate Antibiotic synthesis

*Calculated based on indole scaffold (C₉H₈N) + methanediol (CH₂(OH)₂).

Key Observations:
  • Stability : Methanediol itself is highly unstable in aqueous solutions, dehydrating to formaldehyde and water . However, when attached to an indole scaffold, steric and electronic effects from the aromatic system may mitigate dehydration, enhancing stability .
  • Functional Groups: Compounds with ketones (e.g., methanone derivatives) or carboxylic acids exhibit higher stability and diverse reactivity compared to geminal diols .
  • Applications : Indole derivatives with electron-withdrawing groups (e.g., chloro, benzyloxy) are often intermediates in drug synthesis , while methanediol plays roles in atmospheric chemistry and hydrogen storage .

Reactivity and Chemical Behavior

Table 2: Reactivity Comparison
Compound Hydrogen Bonding Capacity Dehydration Tendency Oxidation Products
(5-Methyl-1H-indol-2-yl)methanediol High (two -OH groups) Moderate Formaldehyde (if dehydrated)
Methanediol High High Formaldehyde + H₂O
Methanone derivatives Low None Stable under oxidation
  • Hydrogen Bonding: The geminal diol group in (5-methyl-1H-indol-2-yl)methanediol enables strong hydrogen bonding, enhancing solubility in polar solvents compared to non-polar indole derivatives .
  • Dehydration : While methanediol dehydrates readily to formaldehyde , the indole scaffold may slow this process by stabilizing the diol through resonance or steric hindrance .

Atmospheric and Industrial Relevance

  • Methanediol in Atmosphere : Methanediol acts as a transient species in cloud droplets, oxidizing to formic acid (HCOOH), a major contributor to atmospheric acidity . Its indole derivative may similarly participate in aerosol formation but remains unexplored .
  • Hydrogen Production: Methanediol dehydrogenation yields H₂ and CO₂, with dinuclear ruthenium catalysts enabling efficient conversion .

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